1-(2-ethoxyphenyl)-7-(4-ethylphenyl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 1-(2-ethoxyphenyl)-7-(4-ethylphenyl)-2-sulfanylidene-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H20F3N3O2S/c1-3-14-9-11-15(12-10-14)17-13-16(24(25,26)27)20-21(28-17)30(23(33)29-22(20)31)18-7-5-6-8-19(18)32-4-2/h5-13H,3-4H2,1-2H3,(H,29,31,33)
• InChI Key: KRQUHFSPGOYDPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=O)NC(=S)N3C4=CC=CC=C4OCC
• Molecular Formula: C24H20F3N3O2S
• Molecular Weight: 471.5 g/mol

Description

1-(2-Ethoxyphenyl)-7-(4-ethylphenyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a complex organic compound with a unique structure that includes ethoxy, ethyl, mercapto, and trifluoromethyl groups

Preparation Methods

The synthesis of 1-(2-ethoxyphenyl)-7-(4-ethylphenyl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves multiple steps, including the formation of the pyrido[2,3-d]pyrimidin-4(1H)-one core and the introduction of the ethoxy, ethyl, mercapto, and trifluoromethyl groups. The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired transformations. Industrial production methods may involve optimization of these synthetic routes to improve yield and efficiency.

Chemical Reactions Analysis

1-(2-Ethoxyphenyl)-7-(4-ethylphenyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can undergo reduction reactions to modify the functional groups.

Substitution: The ethoxy and ethyl groups can be substituted with other functional groups under appropriate conditions. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(2-Ethoxyphenyl)-7-(4-ethylphenyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or inhibitor in biological studies.

Medicine: It could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: The compound may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-(2-ethoxyphenyl)-7-(4-ethylphenyl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(2-Ethoxyphenyl)-7-(4-ethylphenyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one can be compared with other similar compounds, such as:

• 1-(2-Methoxyphenyl)-7-(4-methylphenyl)-2-mercapto-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one
• 1-(2-Ethoxyphenyl)-7-(4-ethylphenyl)-2-mercapto-5-(difluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one These compounds share similar structural features but differ in specific functional groups, which can influence their chemical reactivity and biological activity. The uniqueness of 1-(2-ethoxyphenyl)-7-(4-ethylphenyl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one lies in its combination of ethoxy, ethyl, mercapto, and trifluoromethyl groups, which may confer distinct properties and applications.